Cas no 19438-59-6 (1,3-Isobenzofurandione, 4,5,6,7-tetrahydro-5-methyl-)

• Product Name: 1,3-Isobenzofurandione, 4,5,6,7-tetrahydro-5-methyl-
• CAS No: 19438-59-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 1387096
• PubChem ID: 118131
• Update Time: 2025-04-20

1,3-Isobenzofurandione, 4,5,6,7-tetrahydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 4,5,6,7-tetrahydro-5-methyl-
• 4,5,6,7-tetrahydro-5-methyl-1,3-Isobenzofurandione
• 5-methyl-4,5,6,7-tetrahydro-2-benzofuran-1,3-dione
• EINECS 251-823-9
• 4-methyl-3,4,5,6-tetrahydrophthalic anhydride
• DTXSID6058712
• EC 251-823-9
• 19438-59-6
• SCHEMBL346371
• CHEMBL4630649
• AKOS006275652
• 4(R,S)-methylcyclohexene-1,2-dicarboxylic anhydride
• DA-08670
• 4-methylcyclohexene-1,2-dicarboxylic anhydride
• NS00006846

• Inchi： 1S/C9H10O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h5H,2-4H2,1H3
• InChI Key： XJMUIXMLTVKITM-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C1=O)CC(C)CC2)=O

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų